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Compound of Interest

Compound Name: Ieico-4F

Cat. No.: B13400239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ieico-4F, also known as IOTIC-4F, is a non-fullerene acceptor (NFA) that has garnered

significant attention in the field of organic electronics, particularly for its application in high-

performance organic solar cells. Its low band-gap and strong near-infrared absorption make it a

promising candidate for efficient light harvesting. This technical guide provides a

comprehensive overview of the available data on the solubility and stability of Ieico-4F, crucial

parameters for its processing and the long-term performance of devices fabricated with it.
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Property Value Reference

Chemical Name

2,2'-((2Z,2'Z)-(((4,4,9,9-

tetrakis(4-hexylphenyl)-4,9-

dihydro-s-indaceno[1,2-b:5,6-

b']dithiophene-2,7-diyl)bis(4-

((2-ethylhexyl)oxy)thiophene-

5,2-

diyl))bis(methanylylidene))bis(5

,6-difluoro-3-oxo-2,3-dihydro-

1H-indene-2,1-

diylidene))dimalononitrile

[1]

CAS Number 2089044-02-8 [1]

Molecular Formula C₁₁₄H₁₁₄F₄N₄O₄S₄ [2]

Molecular Weight 1808.40 g/mol [2]

Appearance Dark blue powder/crystals [1]

Highest Occupied Molecular

Orbital (HOMO)
-5.44 eV [1]

Lowest Unoccupied Molecular

Orbital (LUMO)
-4.19 eV [1]

Solubility Data
Quantitative solubility data for Ieico-4F is not extensively reported in the literature in a

systematic tabular format. However, its solubility in common organic solvents is qualitatively

known, and specific concentrations used for device fabrication provide practical insights.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.ossila.com/products/ieico-4f
https://www.ossila.com/products/ieico-4f
https://www.sigmaaldrich.com/US/en/product/aldrich/914029
https://www.sigmaaldrich.com/US/en/product/aldrich/914029
https://www.ossila.com/products/ieico-4f
https://www.ossila.com/products/ieico-4f
https://www.ossila.com/products/ieico-4f
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#ieico-4f-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility
Concentration
Reported

Additive(s) Reference

Chloroform Soluble Not specified - [1][3]

Chlorobenzene Soluble 20 mg/mL

1-

chloronaphthalen

e

[4][5]

o-

Dichlorobenzene
Soluble Not specified - [6]

Tetrahydrofuran

(THF)
Likely soluble Not specified -

Xylene Likely soluble Not specified -

Note: The solubility of organic semiconductors like Ieico-4F can be influenced by factors such

as temperature, purity, and the presence of additives. For many applications, solutions are

prepared at elevated temperatures to increase solubility.

Stability Profile
The stability of Ieico-4F is a critical factor for the operational lifetime of organic electronic

devices. Non-fullerene acceptors, in general, are considered to have better thermal and

photochemical stability compared to their fullerene counterparts.

Thermal Stability
While a specific decomposition temperature from thermogravimetric analysis (TGA) is not

readily available in the reviewed literature, studies on non-fullerene acceptors suggest good

thermal stability. The glass transition temperature (Tg) of Ieico-4F has been reported, which is

an indicator of the material's stability at elevated temperatures.
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Parameter Value Conditions Reference

Glass Transition

Temperature (Tg)
157°C Neat film [7]

Device Thermal

Stability

20% efficiency loss

after 1,050 h

85°C and 30% relative

humidity

(encapsulated device)

[8]

Photochemical Stability
The photochemical stability of Ieico-4F has been investigated, particularly in the context of its

use in organic solar cells. Degradation can occur under illumination, and this process can be

influenced by the surrounding materials in a device stack.

Condition Observation Reference

Dark Storage (Inert

Atmosphere)

High stability, with devices

retaining over 90% of their

initial efficiency after 90 days.

[9]

Acidic/Basic Conditions

More stable under acidic

conditions compared to basic

conditions, where hydroxyl

ions can degrade the

conjugated network.

[10]

Interaction with ZnO

ZnO, often used as an electron

transport layer, can have a

photocatalytic effect on Ieico-

4F, leading to degradation

under UV illumination.

[11]

Device Operational Stability

T₈₀ lifetime (time to 80% of

initial efficiency) of over 20,750

hours estimated for

encapsulated devices in the

dark under ambient conditions.

[8]
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Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of Ieico-4F are not

explicitly published. However, standard methods for characterizing organic semiconductor

materials can be applied.

Solubility Determination Protocol
A general approach to determine the solubility of an organic semiconductor like Ieico-4F
involves the following steps:

Solvent Screening: A small, known amount of Ieico-4F is added to a range of solvents at

room temperature to qualitatively assess its solubility.

Quantitative Measurement: For solvents in which Ieico-4F shows some solubility, a saturated

solution is prepared at a specific temperature.

Concentration Analysis: The concentration of the dissolved Ieico-4F is determined by a

suitable analytical technique, such as UV-Vis spectroscopy, after filtering out the undissolved

solid.

Temperature Dependence: The process is repeated at different temperatures to determine

the temperature-dependent solubility.

Stability Testing Protocol
Stability testing of Ieico-4F, particularly for its application in organic solar cells, often follows

established protocols such as the International Summit on Organic Photovoltaic Stability

(ISOS) guidelines.

ISOS-L-2 (Operational Stability under Illumination):

Device Fabrication: Fabricate organic solar cell devices with Ieico-4F as the acceptor

material under controlled conditions.

Initial Characterization: Measure the initial photovoltaic parameters (PCE, Voc, Jsc, FF)

under a calibrated solar simulator.
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Accelerated Aging: Expose the unencapsulated or encapsulated devices to continuous

illumination (e.g., 1-sun intensity) at a controlled temperature (e.g., 65°C or 85°C) and

atmosphere (e.g., inert or ambient).

Periodic Monitoring: Periodically measure the photovoltaic parameters to track their

degradation over time.

Data Analysis: Plot the normalized device parameters as a function of time to determine

lifetimes such as T₈₀.

Signaling Pathways and Experimental Workflows
In the context of organic solar cells, "signaling pathways" refer to the electronic processes of

charge generation and transport.

Charge Generation and Transport in a PTB7-Th:Ieico-4F
Bulk Heterojunction
The diagram below illustrates the key steps in the conversion of light to electricity in a bulk

heterojunction (BHJ) solar cell using the common donor polymer PTB7-Th and Ieico-4F as the

acceptor.
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Caption: Charge generation and transport in a PTB7-Th:Ieico-4F solar cell.
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Experimental Workflow for Solubility and Stability
Testing
The following diagram outlines a logical workflow for assessing the solubility and stability of a

new organic semiconductor material like Ieico-4F.

Solubility Assessment

Stability Evaluation

Start: Ieico-4F Sample Qualitative Screening
(Various Solvents)

Quantitative Analysis
(UV-Vis, etc.)

Select promising solvents Solubility Data Table

Start: Ieico-4F Film/Device

Thermal Stress Testing
(TGA, Annealing)

Photochemical Stress Testing
(Light Soaking, ISOS Protocols)

Stability Data & Lifetimes

Click to download full resolution via product page

Caption: Workflow for Ieico-4F solubility and stability characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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